Cas no 61463-87-4 (Phosphonic acid, (2-methoxy-2-phenylethenyl)-, dibutyl ester)

• Product Name: Phosphonic acid, (2-methoxy-2-phenylethenyl)-, dibutyl ester
• CAS No: 61463-87-4
• MF: C₁₇H₂₇O₄P
• MW: 326.367646455765
• CID: 478441
• PubChem ID: 71395642
• Update Time: 2025-04-19

Phosphonic acid, (2-methoxy-2-phenylethenyl)-, dibutyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (2-methoxy-2-phenylethenyl)-, dibutyl ester
• (2-dibutoxyphosphoryl-1-methoxyethenyl)benzene
• DTXSID70817248
• 61463-87-4
• Dibutyl (2-methoxy-2-phenylethenyl)phosphonate

• Inchi： 1S/C17H27O4P/c1-4-6-13-20-22(18,21-14-7-5-2)15-17(19-3)16-11-9-8-10-12-16/h8-12,15H,4-7,13-14H2,1-3H3
• InChI Key： CWLYLUTXCMODES-UHFFFAOYSA-N
• SMILES： P(C=C(C1C=CC=CC=1)OC)(=O)(OCCCC)OCCCC

Computed Properties

• Exact Mass: 326.16481
• Monoisotopic Mass: 326.16469634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76